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Introduction

Antimony-124 (124Sb) is a significant radionuclide with a half-life of 60.20 days, decaying to
Tellurium-124 (124Te) via beta-minus (3~) emission.[1][2] This decay process is characterized by
a complex spectrum of beta particles and subsequent gamma rays, making it a valuable case
study for nuclear structure theory and a relevant isotope in various applications, including as a
neutron source and in radiopharmaceuticals. Understanding the theoretical models that
describe the beta decay of 124Sh is crucial for accurately predicting its decay properties and for
interpreting experimental data. This guide provides an in-depth technical overview of the
primary theoretical frameworks used to model the beta decay of 124Sh, complemented by
detailed experimental protocols for its characterization.

Theoretical Frameworks for 24Sb Beta Decay

The beta decay of 124Sb is a weak interaction process governed by the principles of nuclear
structure. The transition probabilities to the various excited states of 124Te are highly sensitive to
the nuclear wave functions of the parent and daughter nuclei. The primary theoretical models
employed to describe this decay are the Nuclear Shell Model and the Interacting Boson Model.

The Nuclear Shell Model
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The Nuclear Shell Model is a fundamental theoretical framework that describes the structure of
atomic nuclei in terms of the arrangement of protons and neutrons in quantized energy levels,
or shells, analogous to the electron shells in atoms.[3] The model is particularly successful in
explaining the existence of "magic numbers" of nucleons that correspond to exceptionally
stable nuclei.

In the context of 124Sh beta decay, the shell model is used to calculate the nuclear matrix
elements for the transitions between the initial state in 124Sb (with 51 protons and 73 neutrons)
and the final states in 124Te (with 52 protons and 72 neutrons). The beta decay process involves
the transformation of a neutron into a proton, accompanied by the emission of an electron and
an antineutrino. The probability of a particular beta decay branch is determined by the overlap
of the initial and final nuclear wave functions, which are calculated using the shell model with
appropriate effective interactions between the nucleons.

The key steps in a shell model calculation for 124Sb beta decay are:

» Definition of the Model Space: A truncated set of single-particle orbitals around the Fermi
level is chosen for the valence nucleons. For nuclei in the A=124 mass region, this typically
involves orbitals around the Z=50 and N=82 shell closures.

o Effective Interaction: A residual interaction that describes the forces between the valence
nucleons is selected. Interactions like the jj56pnb are used for calculations in this mass
region.

o Calculation of Wave Functions: The nuclear wave functions for the ground state of 124Sb and
the various excited states of 124Te are obtained by diagonalizing the Hamiltonian matrix,
which includes the single-particle energies and the effective interaction.

o Calculation of Transition Probabilities: The beta decay transition operators are applied to the
calculated wave functions to determine the nuclear matrix elements. These matrix elements
are then used to calculate the comparative half-life, or ft-value, for each decay branch. The
logarithm of this value, the log ft value, provides a classification of the decay's
forbiddenness.[4]

Recent shell-model calculations have been performed for higher forbidden unique 3~ decay
transitions in the mass range that includes 124Sh, predicting half-lives for transitions where
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experimental data is scarce.[5]

The Interacting Boson Model (IBM) and its Extensions

The Interacting Boson Model (IBM) provides a complementary approach to describing the
collective properties of nuclei, particularly the low-lying excited states in even-even nuclei like
124Te.[6] In the IBM, pairs of valence nucleons (protons or neutrons) are treated as bosons with
angular momentum L=0 (s-bosons) or L=2 (d-bosons). The collective states of the nucleus are
then described by the interactions and symmetries of this system of bosons.

While the IBM itself does not directly model the beta decay of the odd-odd 124Sb nucleus, its
extensions, the Interacting Boson-Fermion Model (IBFM) and the Interacting Boson-Fermion-
Fermion Model (IBFFM), are designed for odd-mass and odd-odd nuclei, respectively.[7][8][9]
The IBFFM would be the appropriate framework for a detailed description of the 124Sb beta
decay. In this model, the odd proton and odd neutron are coupled to the bosonic core of the
even-even nucleus.

The application of the IBFFM to 124Sbh beta decay would involve:

o Describing the Core Nuclei: The even-even core nuclei (e.g., 12Sn or 126Te) are described
within the IBM framework.

e Coupling the Odd Nucleons: The unpaired proton and neutron in 124Sh, and the unpaired
proton and neutron hole in the final state configurations of 124Te, are coupled to the boson
core.

e Constructing the IBFFM Hamiltonian: The total Hamiltonian includes terms for the boson
core, the single-particle energies of the fermions, and a boson-fermion interaction term.

o Calculating Beta Decay Observables: The beta decay transition operators are defined within
the model space, and the nuclear matrix elements are calculated from the resulting IBFFM
wave functions.

The IBM and its extensions are particularly useful for understanding the collective nature of the
excited states in 124Te that are populated by the beta decay of 124Sh.

Quantitative Data on '?4Sb Beta Decay
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The following tables summarize the key quantitative data for the beta decay of 124Sb.

Table 1: General Properties of 124Sh Decay

Property Value Reference
Half-life (T1/2) 60.208 + 0.011 days [10]
Q-value (QB") 2904.3 £ 1.5 keV [10]
Decay Mode B~ (100%) [2]
Daughter Nucleus 124Te [2]

Table 2: Major Beta Decay Branches of 124Sbh
Beta Endpoint  Transition log ft Nature of Final >4Te
Energy (keV) Probability (%) Transition Level (keV)
610.6 £ 1.5 51.21 +0.19 7.7 Allowed 2293.7
2301.6+1.5 23.44 + 0.28 10.3 1st Forbidden 602.7
210.6+15 8.663 + 0.27 7.0 Allowed 2693.7
1578.8+ 1.5 4.815 +0.29 10.3 1st Forbidden 1325.5
865.0+ 1.5 4,143 +£0.18 9.4 1st Forbidden 2039.3
1655.7+15 2.472 £0.33 10.7 1st Forbidden 1248.6
946.4+ 1.5 2.295 + 0.07 9.8 1st Forbidden 1957.9

Data sourced from the LNE-LNHB/CEA Table de Radionucléides.[10]

Table 3: Prominent Gamma-ray Transitions Following 124Sb Decay
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Gamma-ray Energy Emission Initial *>4Te Level Final >4Te Level
(keV) Probability (%) (keV) (keV)

602.7278 + 0.0021 98.254 + 0.21 602.7 0.0

1690.959 + 0.006 47.78 £ 0.10 2293.7 602.7

722.776 £ 0.004 10.42 £ 0.02 1325.5 602.7

645.8542 + 0.0037 7.452 + 0.15 1957.9 1312.0

2090.96 + 0.02 5.61+0.01 2693.7 602.7

709.333 £ 0.016 1.368 = 0.005 2039.3 1325.5

1325.520 + 0.005 1.365 = 0.003 1325.5 0.0

Data sourced from the LNE-LNHB/CEA Table de Radionucléides and other compilations.[10]
[11]

Experimental Protocols

The characterization of the 124Sb beta decay relies on several key experimental techniques.

High-Resolution Gamma-ray Spectroscopy

This technique is used to precisely measure the energies and intensities of the gamma rays
emitted from the excited states of 124Te.

o Detector: A High-Purity Germanium (HPGe) detector is the standard choice due to its
excellent energy resolution.[12] Coaxial or well-type detectors can be used depending on the
desired efficiency.

e Setup: The 124Sb source is placed at a calibrated distance from the HPGe detector. The
detector and source are housed in a low-background lead shield to reduce environmental
radiation.

o Electronics: The signal from the HPGe detector is processed through a preamplifier, a
spectroscopy amplifier, and a multi-channel analyzer (MCA) to generate the gamma-ray
spectrum.
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» Calibration: Energy and efficiency calibrations are performed using standard radioactive
sources with well-known gamma-ray energies and intensities (e.g., 133Ba, 152Eu, %°Co).

o Data Analysis: The resulting spectrum is analyzed to identify the photopeaks corresponding
to the gamma rays from the 124Sb decay. The peak areas are determined and corrected for
detection efficiency to obtain the relative gamma-ray intensities. Coincidence summing
corrections may be necessary for sources measured in close geometry.[13]

Beta Spectroscopy

Beta spectroscopy is employed to measure the energy distribution of the emitted beta particles.

e Spectrometer: A magnetic spectrometer is often used for high-resolution beta spectroscopy.
[14][15] This instrument uses a magnetic field to bend the path of the beta particles, with the
radius of curvature being dependent on their momentum.

e Source Preparation: A thin, uniform source of 124Sb is prepared on a low-Z backing material
to minimize scattering and energy loss of the beta particles within the source.

e Detection: The momentum-selected beta particles are detected by a position-sensitive
detector or a scintillation detector placed at the focal plane of the spectrometer.

o Data Analysis: The measured momentum spectrum is converted to an energy spectrum. A
Kurie plot analysis can be used to determine the endpoint energies of the different beta
branches.

41t3-y Coincidence Counting

This is a primary method for determining the absolute activity of a radioactive source.[1][16]

o Detector System: A 41t proportional counter or liquid scintillation detector for beta particles is
coupled with a Nal(Tl) or HPGe detector for gamma rays. The 41t geometry ensures a high
efficiency for detecting the emitted beta patrticles.

o Coincidence Logic: The electronic signals from the beta and gamma detectors are fed into a
coincidence unit, which records events that occur within a short time window.
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e Measurement Procedure: The number of counts in the beta channel (N3), the gamma
channel (Ny), and the coincidence channel (Nc) are recorded. The activity (A) of the source
can be calculated using the formula A = (N3 * Ny) / Nc, after correcting for factors such as
dead time, accidental coincidences, and complex decay scheme effects.

o Extrapolation Method: For complex decay schemes like that of 124Sb, an efficiency
extrapolation technique is often used. The beta detection efficiency is varied (e.g., by placing
thin absorbers over the source), and the apparent activity is plotted against the efficiency.
The true activity is found by extrapolating the curve to 100% beta detection efficiency.

Visualizations
Decay Scheme of *24Sh
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Caption: Simplified decay scheme of 124Sb showing major beta branches and subsequent
gamma transitions.

Theoretical Calculation Workflow
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Caption: Workflow for theoretical modeling of 124Sh beta decay.

Experimental Measurement Workflow
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Caption: Workflow for the experimental characterization of 124Sb decay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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